Cas no 1257294-03-3 (Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 1257294-03-3
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 2186958
• PubChem ID: 59605609
• Update Time: 2025-06-18

Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate
• HKTASEDNJFLTEJ-UHFFFAOYSA-N
• 2-(1-tert-butoxycarbonylpiperidine-4-yl)propane-1,3-diol
• 2-(1-tert-butoxycarbonyl piperidine-4-yl)propane-1,3-diol
• 2-(1-tert-butoxycarbonylpiperidin-4-yl)propane-1,3-diol
• 4-(2-Hydroxy-1-(hydroxymethyl)ethyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H25NO4/c1-13(2,3)18-12(17)14-6-4-10(5-7-14)11(8-15)9-16/h10-11,15-16H,4-9H2,1-3H3
• InChI Key： HKTASEDNJFLTEJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CO)CO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 263
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1257294-03-3)

Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1257294-03-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and two hydroxyl groups on the propan-2-yl side chain, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate have been the subject of extensive research due to its potential role in drug discovery and development. The tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane penetration, while the hydroxyl groups introduce polar functionality that can interact with biological targets such as enzymes and receptors. This balance between hydrophobic and hydrophilic regions makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel piperidine derivatives as pharmacological agents. Piperidine-based compounds have been extensively studied for their role in treating various diseases, including neurological disorders, infectious diseases, and cancer. The structural motif of Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate aligns well with this trend, as it combines the advantageous properties of piperidine with additional functional groups that can modulate biological activity.

One of the most compelling aspects of Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate is its potential as a scaffold for drug design. The presence of multiple reactive sites allows for selective modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, the hydroxyl groups can be engaged in hydrogen bonding interactions with biological targets, while the tert-butyl group can serve as a steric anchor to improve binding affinity. This versatility makes it an attractive starting point for developing new therapeutic agents.

Recent studies have highlighted the importance of piperidine derivatives in addressing unmet medical needs. For example, modifications of piperidine core structures have led to the discovery of several FDA-approved drugs with significant therapeutic benefits. The compound Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate shares structural similarities with these known drugs, suggesting that it may also exhibit promising biological activities. Further investigation into its pharmacological properties could uncover new treatment options for various diseases.

The chemical synthesis of Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate presents both challenges and opportunities. The integration of multiple functional groups requires careful planning to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve optimal results. These methods not only improve efficiency but also allow for greater control over molecular architecture, which is crucial for drug development.

The biophysical properties of Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate have also been extensively studied to understand its behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been used to elucidate its molecular structure and dynamics. These studies provide valuable insights into how the compound interacts with biological targets and how its structure influences its activity.

In conclusion, Tert-butyl 4-(1,3-dihydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 1257294-03-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for drug discovery efforts aimed at developing new therapeutic agents. As our understanding of its chemical and biological properties continues to grow, so too will its applications in medicine and biology.